Cas no 1895188-43-8 (3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine)

• Product Name: 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine
• CAS No: 1895188-43-8
• MF: C₁₀H₆ClF₃N₂O
• MW: 262.615651607513
• CID: 6452064
• PubChem ID: 115112386
• Update Time: 2025-10-30

3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine
• 3-[4-chloro-2-(trifluoromethyl)phenyl]-1,2-oxazol-5-amine
• EN300-1945707
• 1895188-43-8

• Inchi： 1S/C10H6ClF3N2O/c11-5-1-2-6(7(3-5)10(12,13)14)8-4-9(15)17-16-8/h1-4H,15H2
• InChI Key： PMHVVDXWZREQRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=C(N)ON=2)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 262.0120750g/mol
• Monoisotopic Mass: 262.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52Ų

Additional information on 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine

Introduction to 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine (CAS No. 1895188-43-8)

3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine, identified by its CAS number 1895188-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro and trifluoromethyl substituents on the phenyl ring, as well as the oxazole ring system, contribute to its unique chemical properties and biological interactions.

The chloro and trifluoromethyl groups are strategically positioned to enhance the compound's reactivity and binding affinity towards biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and lipophilicity, making it a common moiety in drug design. The oxazole ring, a five-membered heterocycle containing oxygen, is another key structural element that imparts specific electronic and steric properties, influencing the compound's interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the pharmacophoric properties of 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine. These studies suggest that the compound exhibits promising binding interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary computational analyses indicate that the compound may interact with proteins implicated in inflammatory responses and cancer progression. Such findings align with the growing interest in developing small-molecule inhibitors targeting these pathways.

In the realm of medicinal chemistry, the synthesis of 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These approaches not only enhance efficiency but also minimize waste, aligning with sustainable chemistry principles. The synthesis involves multiple steps, including functional group transformations such as halogenation and amination, which are critical for achieving the desired molecular architecture.

The biological evaluation of 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine has been conducted using a variety of in vitro assays. These assays aim to assess its potential as a lead compound for drug development. Initial results from cytotoxicity studies suggest that the compound exhibits selective toxicity towards certain cancer cell lines, indicating its promise as an anticancer agent. Additionally, interaction studies with enzymes such as kinases and proteases have revealed interesting binding affinities that warrant further investigation.

One of the most compelling aspects of 3-4-chloro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine is its structural versatility. Researchers have explored derivatives of this compound by modifying various substituents while maintaining the core oxazole scaffold. These modifications have led to a series of analogs with enhanced pharmacological profiles. For example, replacing one of the chloro groups with a methoxy group has been shown to improve solubility while retaining biological activity. Such structural modifications underscore the importance of fine-tuning molecular structure to optimize therapeutic efficacy.

The role of 3-(3H)-oxazolone derivatives in drug discovery cannot be overstated. The oxazole ring system is known for its ability to form hydrogen bonds and π-stacking interactions with biological targets, making it an ideal scaffold for designing bioactive molecules. The presence of an amine group at the 5-position of the oxazole ring further enhances its potential as a pharmacophore by facilitating interactions with polar residues in proteins. This makes 3-chloro-trifluoromethyl-substituted oxazole amine derivatives particularly attractive for developing novel therapeutics.

Recent publications highlight the use of 1H NMR, 13C NMR, and mass spectrometry techniques to characterize 3-chloro-trifluoromethyl-substituted oxazole amine derivatives. These analytical methods provide detailed insights into the compound's structure and purity, which are essential for ensuring its suitability for further biological testing. High-resolution spectroscopy has also been employed to study dynamic processes such as tautomerism and conformational changes, which can influence biological activity.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these compounds, those containing an oxazole core are particularly noteworthy due to their broad spectrum of pharmacological effects. The combination of electron-withdrawing groups like chloro and trifluoromethyl with electron-donating groups such as amines creates a complex interplay of electronic effects that can modulate receptor binding affinity.

In conclusion,3-chloro-trifluoromethyl-substituted oxazole amine derivatives, exemplified by CAS No 1895188 43 8, represent a promising class of compounds for drug discovery efforts aimed at addressing unmet medical needs. Their unique structural features make them valuable tools for exploring new therapeutic strategies across multiple disease areas including oncology,inflammatory diseases,and central nervous system disorders,providing new avenues for medicinal chemists seeking innovative solutions in drug development pipelines.